Cas no 2171929-20-5 (tert-Butyl 8-amino-3,4-dihydro-2,7-naphthyridine-2(1H)-carboxylate)
tert-Butyl 8-amino-3,4-dihydro-2,7-naphthyridine-2(1H)-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 8-amino-3,4-dihydro-2,7-naphthyridine-2(1H)-carboxylate
- 2,7-Naphthyridine-2(1H)-carboxylic acid, 8-amino-3,4-dihydro-, 1,1-dimethylethyl ester
- AKOS034130788
- Z2896174611
- 2171929-20-5
- tert-butyl 8-amino-1,2,3,4-tetrahydro-2,7-naphthyridine-2-carboxylate
- EN300-704125
- tert-butyl 8-amino-3,4-dihydro-1H-2,7-naphthyridine-2-carboxylate
- CS-0120745
-
- Inchi: 1S/C13H19N3O2/c1-13(2,3)18-12(17)16-7-5-9-4-6-15-11(14)10(9)8-16/h4,6H,5,7-8H2,1-3H3,(H2,14,15)
- InChI Key: AIYRKJLLYKQRES-UHFFFAOYSA-N
- SMILES: C1C2C(=CC=NC=2N)CCN1C(OC(C)(C)C)=O
Computed Properties
- Exact Mass: 249.147726857g/mol
- Monoisotopic Mass: 249.147726857g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 68.4Ų
Experimental Properties
- Density: 1.187±0.06 g/cm3(Predicted)
- Boiling Point: 391.6±42.0 °C(Predicted)
- pka: 7.13±0.20(Predicted)
tert-Butyl 8-amino-3,4-dihydro-2,7-naphthyridine-2(1H)-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-704125-0.05g |
tert-butyl 8-amino-1,2,3,4-tetrahydro-2,7-naphthyridine-2-carboxylate |
2171929-20-5 | 95.0% | 0.05g |
$212.0 | 2025-03-12 | |
| Enamine | EN300-704125-0.1g |
tert-butyl 8-amino-1,2,3,4-tetrahydro-2,7-naphthyridine-2-carboxylate |
2171929-20-5 | 95.0% | 0.1g |
$317.0 | 2025-03-12 | |
| Enamine | EN300-704125-0.25g |
tert-butyl 8-amino-1,2,3,4-tetrahydro-2,7-naphthyridine-2-carboxylate |
2171929-20-5 | 95.0% | 0.25g |
$452.0 | 2025-03-12 | |
| Enamine | EN300-704125-0.5g |
tert-butyl 8-amino-1,2,3,4-tetrahydro-2,7-naphthyridine-2-carboxylate |
2171929-20-5 | 95.0% | 0.5g |
$713.0 | 2025-03-12 | |
| Enamine | EN300-704125-1.0g |
tert-butyl 8-amino-1,2,3,4-tetrahydro-2,7-naphthyridine-2-carboxylate |
2171929-20-5 | 95.0% | 1.0g |
$914.0 | 2025-03-12 | |
| Enamine | EN300-704125-2.5g |
tert-butyl 8-amino-1,2,3,4-tetrahydro-2,7-naphthyridine-2-carboxylate |
2171929-20-5 | 95.0% | 2.5g |
$1791.0 | 2025-03-12 | |
| Enamine | EN300-704125-5.0g |
tert-butyl 8-amino-1,2,3,4-tetrahydro-2,7-naphthyridine-2-carboxylate |
2171929-20-5 | 95.0% | 5.0g |
$2650.0 | 2025-03-12 | |
| Enamine | EN300-704125-10.0g |
tert-butyl 8-amino-1,2,3,4-tetrahydro-2,7-naphthyridine-2-carboxylate |
2171929-20-5 | 95.0% | 10.0g |
$3929.0 | 2025-03-12 | |
| 1PlusChem | 1P01FKAO-50mg |
tert-butyl 8-amino-1,2,3,4-tetrahydro-2,7-naphthyridine-2-carboxylate |
2171929-20-5 | 95% | 50mg |
$315.00 | 2023-12-19 | |
| 1PlusChem | 1P01FKAO-100mg |
tert-butyl 8-amino-1,2,3,4-tetrahydro-2,7-naphthyridine-2-carboxylate |
2171929-20-5 | 95% | 100mg |
$454.00 | 2023-12-19 |
tert-Butyl 8-amino-3,4-dihydro-2,7-naphthyridine-2(1H)-carboxylate Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on tert-Butyl 8-amino-3,4-dihydro-2,7-naphthyridine-2(1H)-carboxylate
tert-Butyl 8-amino-3,4-dihydro-2,7-naphthyridine-2(1H)-carboxylate: A Comprehensive Overview
The compound tert-Butyl 8-amino-3,4-dihydro-2,7-naphthyridine-2(1H)-carboxylate, identified by the CAS number 2171929-20-5, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of naphthyridines, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and materials science. The structure of this compound features a naphthyridine ring system with an amino group at position 8 and a tert-butyl carboxylate substituent at position 2. These functional groups contribute to its unique chemical properties and reactivity.
Recent studies have highlighted the potential of tert-butyl 8-amino-3,4-dihydro-2,7-naphthyridine-2(1H)-carboxylate in various therapeutic areas. For instance, researchers have explored its role as a precursor in the synthesis of bioactive molecules with anti-inflammatory and anticancer properties. The amino group at position 8 serves as a reactive site for further functionalization, enabling the creation of derivatives with enhanced pharmacological activity. Additionally, the tert-butyl carboxylate group provides steric bulk, which can influence the molecule's solubility and bioavailability.
The synthesis of tert-butyl 8-amino-3,4-dihydro-2,7-naphthyridine-2(1H)-carboxylate typically involves multi-step reactions starting from naphthalene derivatives. One common approach is the Povarov reaction, which facilitates the formation of naphthyridines through oxidative coupling. The introduction of the amino group and tert-butyl carboxylate substituents requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize this process.
In terms of applications, this compound has shown promise in drug delivery systems due to its ability to act as a carrier for hydrophobic drugs. The naphthyridine framework provides a rigid structure that can encapsulate drug molecules while maintaining stability during transit. Furthermore, its ability to undergo various post-synthetic modifications makes it a versatile building block for constructing complex molecular architectures.
Recent advancements in computational chemistry have also shed light on the electronic properties of tert-butyl 8-amino-3,4-dihydro-2,7-naphthyridine-2(1H)-carboxylate. Density functional theory (DFT) calculations have revealed that the amino group significantly alters the molecule's electron distribution, enhancing its reactivity towards electrophilic species. This insight has guided researchers in designing more efficient synthetic pathways and predicting the behavior of related compounds in different chemical environments.
The importance of CAS No. 2171929-20-5 extends beyond traditional pharmaceutical applications. Its structural versatility has made it a valuable component in materials science, particularly in the development of advanced polymers and optoelectronic materials. By incorporating this compound into polymer backbones, scientists have achieved improved mechanical strength and thermal stability. Additionally, its role as an intermediate in the synthesis of fluorescent probes has opened new avenues for imaging technologies in biomedical research.
In conclusion, tert-butyl 8-amino-3,4-dihydro-2,7-naphthyridine-2(1H)-carboxylate stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in drug discovery, materials science, and beyond. As ongoing studies continue to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.
2171929-20-5 (tert-Butyl 8-amino-3,4-dihydro-2,7-naphthyridine-2(1H)-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)